![molecular formula C14H11FN2O B1450927 2-(5-fluoro-1H-1,3-benzodiazol-2-yl)-6-methylphenol CAS No. 1184714-92-8](/img/structure/B1450927.png)
2-(5-fluoro-1H-1,3-benzodiazol-2-yl)-6-methylphenol
Overview
Description
2-(5-Fluoro-1H-1,3-benzodiazol-2-yl)-6-methylphenol, commonly known as 5-Fluoro-2-methyl-1,3-benzodiazole (FMB), is a synthetic phenolic compound with a range of applications in scientific research. FMB is a versatile organic compound with a wide range of biochemical and physiological effects, making it a valuable tool for scientists and researchers.
Scientific Research Applications
Antitumor Properties
A significant application of fluorinated benzothiazole derivatives is in the field of antitumor activity. Specifically, compounds like 2-(4-amino-3-methylphenyl)-5-fluorobenzothiazole have been noted for their potent and selective inhibitory activity against various cancer cell lines, including breast, lung, and colon cancer. This compound and its derivatives have been studied for their ability to induce cytochrome P450 CYP1A1, playing a crucial role in their antitumor specificity. This process has been a focal point of pharmaceutical and preclinical development, demonstrating the potential of these compounds as novel cancer therapeutics (Hutchinson et al., 2001). Furthermore, amino acid prodrugs of similar benzothiazoles have shown promising results in preclinical evaluations, with manageable toxic side effects and potent effects against specific types of tumors (Bradshaw et al., 2002).
Fluorescent and Photo-Physical Properties
The study of the photo-physical properties of certain fluorinated benzothiazole derivatives has revealed interesting characteristics, such as excited-state intramolecular proton transfer pathways, single absorption, and dual emission characteristics. These properties are significant in the development of fluorescent materials and sensors. For instance, specific derivatives have been noted for their high thermal stability and unique absorption-emission properties, influenced by solvent polarity (Padalkar et al., 2011).
Antimicrobial and Antifungal Activity
Another prominent area of application for these compounds is in antimicrobial and antifungal activities. Various derivatives have been synthesized and shown to exhibit comparable or even superior activity against a range of bacterial and fungal strains, compared to standard medicinal compounds. This suggests the potential of these compounds in developing new classes of antimicrobial agents (Pejchal et al., 2015).
properties
IUPAC Name |
2-(6-fluoro-1H-benzimidazol-2-yl)-6-methylphenol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11FN2O/c1-8-3-2-4-10(13(8)18)14-16-11-6-5-9(15)7-12(11)17-14/h2-7,18H,1H3,(H,16,17) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AEAMIVHCVFXMCB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)C2=NC3=C(N2)C=C(C=C3)F)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11FN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
242.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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